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Compound of Interest

Compound Name: Solvent Green 28

Cat. No.: B1330180 Get Quote

This guide provides a comprehensive comparison of Solvent Green 28's performance in

various polymer types, offering researchers, scientists, and professionals in drug development

a detailed overview of its suitability for different applications. The following sections present key

performance indicators, detailed experimental protocols, and visual representations of

experimental workflows and comparative data.

Performance Overview of Solvent Green 28
Solvent Green 28, a synthetic anthraquinone dye, is recognized for its vibrant green hue and

is utilized in a range of plastic applications. Its performance, however, is intrinsically linked to

the polymer matrix in which it is dispersed. This guide focuses on its compatibility and stability

within Polystyrene (PS), Acrylonitrile Butadiene Styrene (ABS), Polycarbonate (PC), and

Polymethyl Methacrylate (PMMA).

Quantitative Performance Data
The following table summarizes the key performance characteristics of Solvent Green 28 in

different polymers. The data is compiled from various technical datasheets and is presented on

a standardized scale for ease of comparison.
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Performance
Metric

Polystyrene
(PS)

Acrylonitrile
Butadiene
Styrene (ABS)

Polycarbonate
(PC)

Polymethyl
Methacrylate
(PMMA)

Light Fastness

(Scale 1-8)
7-8 7 7-8 8

Heat Resistance

(°C)
300 300 320 300

Migration

Resistance

(Scale 1-5)

5 4-5 5 5

Solubility (

g/100g polymer)
Moderate Moderate-Low Good Good

Note: Higher values indicate better performance for Light Fastness and Migration Resistance.

Comparative Performance with an Alternative
For context, the performance of Solvent Green 3, another common green dye, is provided for

Polystyrene:

Performance Metric Solvent Green 28 (in PS) Solvent Green 3 (in PS)

Light Fastness (Scale 1-8) 7-8 6

Heat Resistance (°C) 300 280

Migration Resistance (Scale 1-

5)
5 4

Experimental Protocols
The data presented in this guide is derived from standardized testing methodologies. The

following are detailed protocols for the key experiments cited.

Light Fastness Testing (Adapted from ISO 105-B02)
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Sample Preparation: Polymer samples containing a specified concentration of Solvent
Green 28 are prepared, typically by injection molding or film extrusion, to a uniform

thickness. A portion of each sample is masked to serve as an unexposed reference.

Exposure: The samples are placed in a weatherometer equipped with a Xenon Arc lamp,

which simulates the full spectrum of sunlight. The exposure is conducted under controlled

conditions of temperature and humidity.

Evaluation: The color change of the exposed portion of the sample is periodically compared

against the unexposed portion using a spectrophotometer or colorimeter. The lightfastness is

rated on a blue wool scale from 1 (very poor) to 8 (excellent), where each step represents a

twofold increase in lightfastness.

Thermal Stability Assessment
Sample Preparation: A blend of the polymer and Solvent Green 28 is prepared.

Testing: The blend is subjected to a series of controlled temperature elevations in an

injection molding machine or an extruder at progressively higher temperatures for a fixed

residence time.

Analysis: The color of the resulting polymer chips or plaques is measured at each

temperature step. The thermal stability is reported as the maximum temperature at which the

dye shows no significant color deviation (typically a ΔE* of less than 3) compared to a control

sample processed at the lowest possible temperature.

Migration Resistance Evaluation (Based on ASTM D1895
principles)

Sample Preparation: A colored polymer sample is prepared and placed in direct contact with

an uncolored plaque of a similar or different polymer (often a white, plasticized PVC).

Incubation: The assembled samples are placed in an oven at a specified temperature (e.g.,

80°C) and under a defined pressure for a set period (e.g., 24 hours) to encourage migration.

Assessment: After incubation, the uncolored plaque is examined for any color transfer from

the Solvent Green 28-containing sample. The degree of migration is assessed visually and
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can be quantified by colorimetric measurements. The resistance is rated on a scale of 1

(severe migration) to 5 (no migration).

Visualized Experimental Workflow and Data
Comparison
To further elucidate the experimental process and comparative performance, the following

diagrams are provided.
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Caption: Experimental workflow for evaluating Solvent Green 28 in polymers.
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Caption: Comparative performance of Solvent Green 28 in various polymers.

To cite this document: BenchChem. [A Comparative Analysis of Solvent Green 28
Performance Across Diverse Polymer Systems]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1330180#comparative-study-of-solvent-
green-28-in-different-polymer-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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